Cas no 1217779-52-6 (1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1217779-52-6
• MF: C₁₈H₂₉BrClNO₃
• MW: 422.784764051437
• CID: 5445899
• PubChem ID: 18590109
• Update Time: 2025-11-06

1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• F3017-0046
• 1-(2-(2-bromophenoxy)ethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride
• 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride
• VU0507531-1
• 1217779-52-6
• 1-[2-(2-BROMOPHENOXY)ETHOXY]-3-(3,5-DIMETHYLPIPERIDIN-1-YL)PROPAN-2-OL HYDROCHLORIDE
• AKOS026683571
• 1-Piperidineethanol, α-[[2-(2-bromophenoxy)ethoxy]methyl]-3,5-dimethyl-, hydrochloride (1:1)
• 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

• Inchi： 1S/C18H28BrNO3.ClH/c1-14-9-15(2)11-20(10-14)12-16(21)13-22-7-8-23-18-6-4-3-5-17(18)19;/h3-6,14-16,21H,7-13H2,1-2H3;1H
• InChI Key： DZHOAXODSWPTHH-UHFFFAOYSA-N
• SMILES： N1(CC(COCCOC2=CC=CC=C2Br)O)CC(C)CC(C)C1.[H]Cl

Computed Properties

• Exact Mass: 421.10193g/mol
• Monoisotopic Mass: 421.10193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Additional information on 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

1-[2-(2-Bromophenoxy)ethoxy]-3-(3,5-Dimethylpiperidin-1-yl)Propan-2-ol Hydrochloride: A Comprehensive Overview

The compound 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1217779-52-6) is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a hydroxyl group attached to a propane backbone, which is further substituted with a 3,5-dimethylpiperidine moiety and a 2-(2-bromophenoxy)ethoxy group. These structural elements contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of hydroxyl groups in modulating the pharmacokinetic properties of drugs. The presence of a hydroxyl group in this compound suggests potential for improved solubility and bioavailability, which are critical factors in drug design. Additionally, the 3,5-dimethylpiperidine ring introduces steric hindrance and enhances the molecule's stability, making it suitable for various biological applications.

The 2-bromophenoxy group attached to the ethoxy chain adds another layer of complexity to this compound. Bromine substitution on the phenyl ring can influence the molecule's electronic properties, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. This substitution also introduces a degree of lipophilicity, which is essential for membrane permeability in drug delivery systems.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the 3,5-dimethylpiperidine ring through cyclization reactions. Subsequent steps involve coupling this intermediate with the 2-(2-bromophenoxy)ethoxy group via nucleophilic substitution or other coupling methodologies. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride with various biological systems. Molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs), suggesting its role as a modulator in signaling pathways. Furthermore, in vitro assays have demonstrated its ability to inhibit certain kinase enzymes, indicating its potential as an anticancer agent.

In terms of applications, this compound has shown promise in preclinical models for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) is attributed to the balance between lipophilicity and polar groups within its structure. Ongoing clinical trials are investigating its efficacy and safety profiles for these indications.

The development of 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride also highlights the importance of medicinal chemistry in addressing unmet medical needs. By leveraging structural modifications and advanced synthesis techniques, researchers can unlock new therapeutic potentials for complex molecules like this one.

In conclusion, 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1217779-52-6) represents a significant advancement in chemical design and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future therapeutic interventions across multiple disease areas.